Cas no 75195-51-6 (1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-)

• Product Name: 1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-
• CAS No: 75195-51-6
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 580215
• PubChem ID: 285973
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-
• 3,3-bis(2-methylphenyl)-2-benzofuran-1(3h)-one
• 3,3-di(o-tolyl)phthalide
• 3,3-Di-o-tolyl-phthalid
• 3,3-di-o-tolyl-phthalide
• 3,3-O-di-o-tolyl-1,3-dihydro-2-benzofuran-1-one
• AC1Q6HE2
• AG-K-23784
• AR-1E8581
• CTK5E1253
• NSC143641
• SureCN6916063
• 75195-51-6
• NSC-143641
• Di-o-tolyl-phthalid
• DTXSID70301475
• RPEVFIINKQHCJH-UHFFFAOYSA-N
• 3,3-bis(2-methylphenyl)-2-benzofuran-1-one
• SCHEMBL6916063

• Inchi： 1S/C22H18O2/c1-15-9-3-6-12-18(15)22(19-13-7-4-10-16(19)2)20-14-8-5-11-17(20)21(23)24-22/h3-14H,1-2H3
• InChI Key： RPEVFIINKQHCJH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1C=CC=CC=1C)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 314.131
• Monoisotopic Mass: 314.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 475.1°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.626